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Compound Name: Nopco NXZ

Cat. No.: B1171978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Nopco NXZ, a metallic soap-

based defoamer, and its application in the formulation of architectural coatings. Detailed

protocols for performance evaluation are included to assist in the standardized assessment of

its efficacy.

Introduction to Nopco NXZ
Nopco NXZ is a metallic soap type anti-foaming agent specifically designed for emulsion and

latex systems.[1][2] It is a composition of mineral oil, metallic soap, and nonionic surfactants.[2]

This defoamer is particularly effective in aqueous formulations, including water-based paints

and adhesives, especially those based on acrylic, vinyl acetate, or vinyl acetate-acrylic

emulsions.[1][2] Its primary function is to eliminate foam generated during the manufacturing

and application of coatings, which can otherwise lead to surface defects such as pinholes and

craters, and compromise the integrity of the dried film.[1][3]

The mechanism of action for a defoamer like Nopco NXZ involves having a lower surface

tension than the foaming liquid. This allows the defoamer to penetrate the foam film, leading to

its destabilization and rupture.[1] Defoamers can act in three ways: by breaking existing foam,

suppressing the formation of new foam, and by deaerating the liquid by causing small bubbles

to merge and rise to the surface.[1]
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Physical and Chemical Properties
The typical properties of Nopco NXZ are summarized in the table below. These values are

representative and should not be considered as specifications.

Property Value

Appearance Light yellowish-brown liquid[2][4]

Composition
Mixture of mineral oil, metallic soap, and

nonionic surfactant[2]

Active Content (%) 100[4][5]

Viscosity (mPa·s) 170 (at 25°C), 2200 (at 5°C)[2]

pH (2 mass% aqueous dispersion) 5.1[2]

Specific Gravity 0.89 (at 20°C)[2]

Ionicity Nonionic[2]

Dispersibility Dispersible in water[2]

Flash Point (°C) 174[2]

Application in Architectural Coatings
Nopco NXZ is recommended for use in a variety of water-based architectural coatings.

Recommended Dosage and Incorporation
The recommended dosage of Nopco NXZ is typically between 0.1% and 0.5% by mass based

on the solid weight of the emulsion or latex.[4] For paint formulations, a dosage of 2 to 3

pounds per 100 gallons of paint is often effective.[5]

For optimal performance, it is often advantageous to split the addition of the defoamer.

Approximately half of the recommended amount should be added to the pigment dispersion

(grind phase) to suppress foam generation during high-shear mixing.[5] The remaining half

should be added during the let-down stage, where the binder and other components are mixed
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in.[5] Nopco NXZ can be used as supplied or pre-diluted with water. If diluted, it should be

used under mixing.[2][4]

Mechanism of Action in a Coating Formulation
The following diagram illustrates the workflow of incorporating Nopco NXZ into a paint

formulation and its mechanism of action.
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Paint Formulation Stages
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Defoamer Selection

Defoaming Efficiency Compatibility

Surface Defects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. kaycantest.com [kaycantest.com]

2. kelid1.ir [kelid1.ir]

3. pcimag.com [pcimag.com]

4. defoamingagent.net [defoamingagent.net]

5. Standard test method for foam in aqueous media (blender test). [Foaming tendency under
high shear conditions] (Journal Article) | OSTI.GOV [osti.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Nopco NXZ in
Architectural Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171978#nopco-nxz-in-the-formulation-of-
architectural-coatings]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1171978?utm_src=pdf-body-img
https://www.benchchem.com/product/b1171978?utm_src=pdf-custom-synthesis
https://www.kaycantest.com/UploadFile/news/20210209/33905645-a775-d086-2e70-5338b2d498ce.pdf
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D3601.PDF
https://www.pcimag.com/articles/97530-predicting-defoamer-performance
https://defoamingagent.net/ko/%ed%8e%98%ec%9d%b8%ed%8a%b8-%ec%86%8c%ed%8f%ac%ec%a0%9c%ec%9d%98-%ec%8b%a4%ec%a0%9c-%ec%9e%91%eb%8f%99-%ec%9b%90%eb%a6%ac-%ea%b1%b0%ed%92%88-%ec%a0%9c%ec%96%b4%ec%97%90-%eb%8c%80%ed%95%9c-%ec%a0%84/
https://www.osti.gov/biblio/6704122
https://www.osti.gov/biblio/6704122
https://www.benchchem.com/product/b1171978#nopco-nxz-in-the-formulation-of-architectural-coatings
https://www.benchchem.com/product/b1171978#nopco-nxz-in-the-formulation-of-architectural-coatings
https://www.benchchem.com/product/b1171978#nopco-nxz-in-the-formulation-of-architectural-coatings
https://www.benchchem.com/product/b1171978#nopco-nxz-in-the-formulation-of-architectural-coatings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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